Cas no 951918-37-9 (2-(2-Bromo-4-methoxyphenoxy)acetonitrile)
2-(2-Bromo-4-methoxyphenoxy)acetonitrile is a brominated aromatic compound featuring a methoxy and cyanoethyl functional group. This intermediate is valuable in synthetic organic chemistry, particularly in the construction of complex molecules such as pharmaceuticals and agrochemicals. The presence of both bromine and nitrile groups enhances its reactivity, enabling selective substitutions or cyclization reactions. Its methoxy substituent further contributes to electronic modulation, making it useful in palladium-catalyzed cross-coupling reactions. The compound’s well-defined structure ensures consistent performance in multi-step syntheses. Suitable for controlled functionalization, it serves as a versatile precursor in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended due to its sensitivity.
951918-37-9 structure
Product Name:2-(2-Bromo-4-methoxyphenoxy)acetonitrile
CAS No:951918-37-9
MF:C9H8BrNO2
MW:242.069321632385
MDL:MFCD09906448
CID:1086125
PubChem ID:22688458
Update Time:2025-09-28
2-(2-Bromo-4-methoxyphenoxy)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromo-4-methoxyphenoxy)acetonitrile
- 2-(2-Bromo-4-methoxyphenoxy)acetonitrile (ACI)
- AKOS015835570
- MFCD09906448
- DB-363908
- E85499
- DTXSID40627578
- BNB91837
- (2-Bromo-4-methoxyphenoxy)acetonitrile
- CS-0197530
- BS-22732
- 951918-37-9
-
- MDL： MFCD09906448
- Inchi： 1S/C9H8BrNO2/c1-12-7-2-3-9(8(10)6-7)13-5-4-11/h2-3,6H,5H2,1H3
- InChI Key： PXHPYIIMQBZJKF-UHFFFAOYSA-N
- SMILES： N#CCOC1C(Br)=CC(OC)=CC=1
Computed Properties
- Exact Mass: 240.97400
- Monoisotopic Mass: 240.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25000
- LogP: 2.36008
2-(2-Bromo-4-methoxyphenoxy)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B696785-100mg |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile |
951918-37-9 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B696785-250mg |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile |
951918-37-9 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B696785-500mg |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile |
951918-37-9 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B696785-1g |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile |
951918-37-9 | 1g |
$ 98.00 | 2023-04-18 | ||
| abcr | AB272728-1 g |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile; 98% |
951918-37-9 | 1g |
€110.00 | 2023-04-26 | ||
| abcr | AB272728-5 g |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile; 98% |
951918-37-9 | 5g |
€246.00 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1104890-25g |
2-(2-bromo-4-methoxyphenoxy)acetonitrile |
951918-37-9 | 95% | 25g |
$800 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1268200-100mg |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile |
951918-37-9 | 98% | 100mg |
￥75 | 2023-04-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1268200-250mg |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile |
951918-37-9 | 98% | 250mg |
￥46.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1268200-1g |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile |
951918-37-9 | 98% | 1g |
￥165.00 | 2024-04-24 |
2-(2-Bromo-4-methoxyphenoxy)acetonitrile Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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